Cas no 1269292-31-0 (5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1269292-31-0
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 3164087
• PubChem ID: 53429377
• Update Time: 2025-04-21

5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• ETHYL 5-FLUORO-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
• 1H-Pyrazole-4-carboxylic acid, 5-fluoro-1-(4-fluorophenyl)-, ethyl ester
• 1269292-31-0
• DTXSID701148886

• Inchi： 1S/C12H10F2N2O2/c1-2-18-12(17)10-7-15-16(11(10)14)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3
• InChI Key： SJUIWHIFQVRZKB-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=NN1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 252.07103389Da
• Monoisotopic Mass: 252.07103389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų